Cas no 62595-75-9 (Pentanedioyl dichloride, 2-[(phenylsulfonyl)amino]-)

• Product Name: Pentanedioyl dichloride, 2-[(phenylsulfonyl)amino]-
• CAS No: 62595-75-9
• MF: C₁₁H₁₁Cl₂NO₄S
• MW: 324.180340051651
• CID: 438733
• PubChem ID: 71384813
• Update Time: 2025-04-19

Pentanedioyl dichloride, 2-[(phenylsulfonyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Pentanedioyl dichloride, 2-[(phenylsulfonyl)amino]-
• 2-(benzenesulfonamido)pentanedioyl dichloride
• 62595-75-9
• DTXSID30807064
• N-(Benzenesulfonyl)glutamoyl dichloride

• Inchi： 1S/C11H11Cl2NO4S/c12-10(15)7-6-9(11(13)16)14-19(17,18)8-4-2-1-3-5-8/h1-5,9,14H,6-7H2
• InChI Key： MWZBJXNMZAFFEZ-UHFFFAOYSA-N
• SMILES： ClC(C(CCC(=O)Cl)NS(C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 322.97873
• Monoisotopic Mass: 322.9785844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• PSA: 80.31